1,1'-Biphenyl, 4-(3-bromopropoxy)-
Overview
Description
“1,1’-Biphenyl, 4-(3-bromopropoxy)-” is a chemical compound with the molecular formula C16H14BrNO . It has a molecular weight of 316.2 .
Synthesis Analysis
The synthesis of “1,1’-Biphenyl, 4-(3-bromopropoxy)-” involves O-alkylation of commercially available 4′-hydroxy-4-biphenylcarbonitrile with a proper α,ω-dibromoalkane in a freshly prepared sodium 1-propanolate . The mixture is refluxed for 5-7 hours. The product is then filtered off, washed with water and 2% NaOH, and used without further purification .
Molecular Structure Analysis
The InChI code for “1,1’-Biphenyl, 4-(3-bromopropoxy)-” is 1S/C16H14BrNO/c17-10-1-11-19-16-8-6-15 (7-9-16)14-4-2-13 (12-18)3-5-14/h2-9H,1,10-11H2
.
Safety and Hazards
“1,1’-Biphenyl, 4-(3-bromopropoxy)-” is considered hazardous. It may cause skin irritation, serious eye irritation, and respiratory irritation . It is also harmful if swallowed or inhaled . It is advised to avoid release to the environment, and it should be handled only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
1-(3-bromopropoxy)-4-phenylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15BrO/c16-11-4-12-17-15-9-7-14(8-10-15)13-5-2-1-3-6-13/h1-3,5-10H,4,11-12H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQVMRZZSACTQPC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=C(C=C2)OCCCBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10570340 | |
Record name | 4-(3-Bromopropoxy)-1,1'-biphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10570340 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
113795-28-1 | |
Record name | 4-(3-Bromopropoxy)-1,1'-biphenyl | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10570340 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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